![molecular formula C16H25N5O3S B5639957 1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine](/img/structure/B5639957.png)
1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules similar to "1-[(1-ethyl-1H-pyrazol-4-yl)sulfonyl]-4-[1-(2-methoxyethyl)-1H-imidazol-2-yl]piperidine" often involves multi-step chemical reactions, including nucleophilic aromatic substitution, condensation, and cyclization processes. For instance, a similar compound was synthesized through a robust process that included nucleophilic aromatic substitution followed by iodination, highlighting the intricate steps involved in obtaining such molecules (Fussell et al., 2012).
Molecular Structure Analysis
Molecular structure analysis of closely related compounds demonstrates the importance of X-ray crystallography in determining the conformation and geometry around specific atoms, such as the sulfur atom in sulfonamide groups, which often exhibits a distorted tetrahedral geometry (Naveen et al., 2015). These studies provide insights into the three-dimensional arrangement of atoms and the molecular conformation, critical for understanding the chemical reactivity and interaction of these compounds with biological targets.
Chemical Reactions and Properties
The chemical reactivity of sulfonamide derivatives, including those with piperidine and pyrazole moieties, is influenced by the presence of functional groups that can undergo various chemical reactions. For example, aminosulfonylation of alkenyl sulfonamides with sulfonyl hydrazides, catalyzed by iodine, showcases the synthetic versatility of these compounds, enabling the formation of sulfonylmethyl piperidines, pyrrolidines, and pyrazolines (Xu et al., 2019).
properties
IUPAC Name |
1-(1-ethylpyrazol-4-yl)sulfonyl-4-[1-(2-methoxyethyl)imidazol-2-yl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N5O3S/c1-3-20-13-15(12-18-20)25(22,23)21-7-4-14(5-8-21)16-17-6-9-19(16)10-11-24-2/h6,9,12-14H,3-5,7-8,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USQXCFHIHAIHIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)S(=O)(=O)N2CCC(CC2)C3=NC=CN3CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.